Cas no 2097924-55-3 (N-1-(1-benzofuran-2-carbonyl)azetidin-3-ylpyridazin-3-amine)

• Product Name: N-1-(1-benzofuran-2-carbonyl)azetidin-3-ylpyridazin-3-amine
• CAS No: 2097924-55-3
• MF: C₁₆H₁₄N₄O₂
• MW: 294.30796289444
• CID: 5936908
• PubChem ID: 126853354
• Update Time: 2025-11-01

N-1-(1-benzofuran-2-carbonyl)azetidin-3-ylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-1-(1-benzofuran-2-carbonyl)azetidin-3-ylpyridazin-3-amine
• 2097924-55-3
• F6550-6028
• N-[1-(1-benzofuran-2-carbonyl)azetidin-3-yl]pyridazin-3-amine
• 1-benzofuran-2-yl-[3-(pyridazin-3-ylamino)azetidin-1-yl]methanone
• AKOS032461565

• Inchi： 1S/C16H14N4O2/c21-16(14-8-11-4-1-2-5-13(11)22-14)20-9-12(10-20)18-15-6-3-7-17-19-15/h1-8,12H,9-10H2,(H,18,19)
• InChI Key： SGXLGULIGDUBKP-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(N1CC(C1)NC1=CC=CN=N1)=O

Computed Properties

• Exact Mass: 294.11167570g/mol
• Monoisotopic Mass: 294.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.3Ų

Additional information on N-1-(1-benzofuran-2-carbonyl)azetidin-3-ylpyridazin-3-amine

N-1-(1-Benzofuran-2-carbonyl)azetidin-3-ylpyridazin-3-amine: A Comprehensive Overview

The compound with CAS No. 2097924-55-3, known as N-1-(1-benzofuran-2-carbonyl)azetidin-3-ylpyridazin-3-amine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a benzofuran moiety, an azetidine ring, and a pyridazine group. These structural elements contribute to its exceptional chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The benzofuran group, a key component of its structure, is known for its ability to enhance the bioavailability and stability of drugs. This makes N-1-(1-benzofuran-2-carbonyl)azetidin-3-ylpyridazin-3-amine a promising candidate for use in targeted drug delivery systems. Researchers have also explored its potential as a scaffold for designing inhibitors of various enzymes, including kinases and proteases, which are critical targets in the treatment of diseases such as cancer and neurodegenerative disorders.

The azetidine ring, another critical structural element, adds rigidity to the molecule, enhancing its ability to interact with biological targets. This property has been leveraged in the design of small-molecule inhibitors that can modulate protein-protein interactions, a challenging area in drug discovery. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various targets with high accuracy, further accelerating its development as a therapeutic agent.

In addition to its pharmaceutical applications, N-1-(1-benzofuran-2-carbonyl)azetidin-3-ylpyridazin-3-amine has shown potential in materials science. Its pyridazine group contributes to its electronic properties, making it a suitable candidate for use in organic electronics. Studies have demonstrated that this compound can be incorporated into organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), enhancing their performance and efficiency. The integration of such compounds into advanced materials represents a significant step forward in the development of next-generation electronic devices.

From a synthetic perspective, the preparation of N-(1-benzofuran carbonyl)azetidine derivatives has been optimized through various methodologies. Researchers have employed both traditional organic synthesis techniques and modern catalytic processes to achieve high yields and purities. These advancements have not only facilitated the large-scale production of this compound but also opened avenues for exploring its analogs with modified substituents, further expanding its application potential.

Moreover, the environmental impact of this compound has been a subject of recent investigations. Studies have shown that it exhibits low toxicity and biodegradability under controlled conditions, making it an eco-friendly option for various industrial applications. This aligns with the growing emphasis on sustainable chemistry and green manufacturing practices across industries.

In conclusion, N-(1-benzofuran carbonyl)azetidine pyridazine amine represents a versatile compound with multifaceted applications in pharmaceuticals and materials science. Its unique structural features, combined with cutting-edge research findings, underscore its significance as a valuable tool in modern chemical innovation. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing both therapeutic interventions and technological innovations.